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Compound of Interest

Compound Name: 2-Bromo-5-fluoropyridin-4-ol

Cat. No.: B1443521

Introduction

2-Bromo-5-fluoropyridin-4-ol is a substituted heterocyclic compound of increasing interest to
researchers in medicinal chemistry and materials science. Its utility as a synthetic building
block stems from the unique electronic properties conferred by its substituent pattern on the
pyridine core. Accurate structural elucidation and characterization are paramount for its
application in drug development and organic synthesis. This guide provides an in-depth
analysis of the expected spectroscopic signature of 2-Bromo-5-fluoropyridin-4-ol, focusing on
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

A critical consideration for the analysis of this molecule is its existence in a tautomeric
equilibrium. The "pyridin-4-ol" form is in equilibrium with its keto tautomer, 2-Bromo-5-fluoro-
1H-pyridin-4-one. For the parent compound, pyridin-4-ol, the pyridone form is known to
predominate in the solid state and in most common solvents due to its greater stability.[1][2]
This guide will therefore primarily discuss the spectroscopic data in the context of the more
stable pyridone tautomer.

Molecular Structure and Tautomerism

The chemical structure and the tautomeric equilibrium between the pyridinol and pyridone
forms are fundamental to interpreting the spectroscopic data. The presence of bromine and
fluorine atoms introduces significant electronic effects that influence chemical shifts, vibrational
frequencies, and fragmentation patterns.
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4 Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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